2-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide

• Molecular Formula: C19H12BrFN4O2S
• Molecular Weight: 459.3 g/mol
• IUPAC Name: 2-bromo-N-[5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H12BrFN4O2S/c1-10-15(18-23-16(25-27-18)11-6-8-12(21)9-7-11)28-19(22-10)24-17(26)13-4-2-3-5-14(13)20/h2-9H,1H3,(H,22,24,26)
• InChI Key: ITUITNIHTCRFBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2Br)C3=NC(=NO3)C4=CC=C(C=C4)F

Description

2-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide is a sophisticated synthetic compound designed for advanced chemical and pharmacological research. This molecule integrates multiple privileged heterocyclic structures, including a 1,3,4-oxadiazole and a 4-methyl-thiazole, which are known to confer significant bioactivity and are frequently explored in medicinal chemistry . The presence of both 4-fluorophenyl and bromo-benzamide moieties suggests potential for targeted interaction with various biological macromolecules. Researchers can leverage this compound as a key intermediate or a core scaffold in the development of novel therapeutic agents. Its complex structure makes it particularly valuable for screening against a range of biological targets, studying structure-activity relationships (SAR), and investigating mechanisms of action in areas such as enzyme inhibition. This product is strictly for research applications and is not intended for diagnostic or therapeutic use.

Preparation Methods

Intermediate: 4-Fluorobenzonitrile Hydroxamic Acid

Reaction Conditions :

• Reactants : 4-Fluorobenzonitrile (1.0 eq), hydroxylamine hydrochloride (1.2 eq).

• Solvent : Ethanol/water (3:1).

• Temperature : 80°C, 6 hours.

• Yield : 85–90%.

Cyclization to 3-(4-Fluorophenyl)-1,2,4-Oxadiazol-5-amine

Reaction Conditions :

• Reactants : 4-Fluorobenzonitrile hydroxamic acid (1.0 eq), cyanogen bromide (1.1 eq).

• Solvent : Dichloromethane.

• Temperature : 0°C → room temperature, 12 hours.

• Yield : 78%.

Step	Reactant	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
2.1	4-Fluorobenzonitrile	NH2OH·HCl	Ethanol/H2O	80	6	85–90
2.2	Hydroxamic acid	BrCN	CH2Cl2	0 → 25	12	78

Construction of the 4-Methyl-1,3-Thiazol-2(3H)-Ylidene Core

The thiazole ring is synthesized via the Hantzsch thiazole synthesis, modified to introduce the 4-methyl group and Z-configuration.

Intermediate: 4-Methylthiazole-2-amine

Reaction Conditions :

• Reactants : Thiourea (1.0 eq), 3-bromo-2-butanone (1.1 eq).

• Solvent : Ethanol.

• Temperature : Reflux, 4 hours.

• Yield : 70%.

Oxidation to 4-Methyl-1,3-Thiazol-2(3H)-Ylidene

Reaction Conditions :

• Reactants : 4-Methylthiazole-2-amine (1.0 eq), N-bromosuccinimide (NBS, 1.05 eq).

• Solvent : Acetonitrile.

• Temperature : 0°C → room temperature, 2 hours.

• Yield : 65%.

Step	Reactant	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
3.1	Thiourea	3-Bromo-2-butanone	Ethanol	78	4	70
3.2	Thiazole-2-amine	NBS	Acetonitrile	0 → 25	2	65

Coupling of Oxadiazole and Thiazole Moieties

The oxadiazole and thiazole subunits are coupled via a palladium-catalyzed cross-coupling reaction.

Suzuki-Miyaura Coupling

Reaction Conditions :

• Reactants : 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylboronic acid (1.2 eq), 5-bromo-4-methyl-1,3-thiazol-2(3H)-ylidene (1.0 eq).

• Catalyst : Pd(PPh3)4 (5 mol%).

• Base : K2CO3 (2.0 eq).

• Solvent : DMF/H2O (4:1).

• Temperature : 90°C, 8 hours.

• Yield : 60%.

Introduction of the 2-Bromobenzamide Group

The final step involves amidation of the thiazole-ylidene amine with 2-bromobenzoyl chloride.

Amidation Reaction

Reaction Conditions :

• Reactants : Thiazole-ylidene intermediate (1.0 eq), 2-bromobenzoyl chloride (1.5 eq).

• Base : Triethylamine (2.0 eq).

• Solvent : Dichloromethane.

• Temperature : 0°C → room temperature, 6 hours.

• Yield : 55%.

Step	Reactant	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
5.1	Thiazole-ylidene intermediate	2-Bromobenzoyl chloride	CH2Cl2	0 → 25	6	55

Analytical Characterization and Optimization

Challenges in Stereochemical Control

The Z-configuration of the thiazole-ylidene group is maintained using low-temperature conditions during amidation to prevent isomerization.

Purity Enhancement

• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient).

• Crystallization : Ethanol/water recrystallization yields >95% purity .

Chemical Reactions Analysis

Types of Reactions

2-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The bromine atom can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxides, while substitution reactions can introduce various functional groups into the compound.

Scientific Research Applications

2-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and delivery.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Reactivity and Stability

• Heterocyclic Stability : The 1,2,4-oxadiazole ring in the target compound is more electron-deficient than the isoxazole or thiadiazole rings in analogues (e.g., compound 6 ), enhancing its resistance to nucleophilic attack .
• Synthetic Routes : The target compound likely requires a multi-step synthesis involving:
  • Formation of the thiazole ring via Hantzsch thiazole synthesis.
  • Oxadiazole cyclization using hydroxylamine or nitrile oxide intermediates.
  • Bromination at the 2-position of the benzamide.
    
    This contrasts with the hydrazinecarbothioamide cyclization used for triazoles in .

Spectral and Physical Properties

• IR Spectroscopy : The target compound’s carbonyl (C=O) stretch is expected at ~1680 cm⁻¹, similar to benzamide derivatives in (1605–1715 cm⁻¹). The absence of a C=S band (cf. 1243–1258 cm⁻¹ in ) confirms the lack of thione functionality .
• ¹H-NMR : Aromatic protons in the 4-fluorophenyl group would resonate at δ ~7.1–7.4, distinct from the deshielded protons in compound 8c (δ 8.22–8.32) due to electron-withdrawing substituents .

Biological Activity

2-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide is a complex organic compound that has garnered attention for its potential biological activities. Its structure incorporates multiple heterocyclic moieties, which are known to contribute to various pharmacological effects. This article provides a detailed overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{12}BrFN_{4}O_{2}S$, with a molecular weight of 459.3 g/mol. The presence of bromine, fluorine, and nitrogen heteroatoms enhances its reactivity and biological profile.

Property	Value
Molecular Formula	$C_{19}H_{12}BrFN_{4}O_{2}S$
Molecular Weight	459.3 g/mol
CAS Number	1092338-84-5

The biological activity of 2-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide can be attributed to its interaction with various molecular targets:

• Antitumor Activity : The thiazole and oxadiazole rings are known to exhibit cytotoxic properties against various cancer cell lines. Studies indicate that compounds with similar structures can inhibit cell proliferation by inducing apoptosis through mitochondrial pathways.
• Antimicrobial Properties : The compound's structural components suggest potential antibacterial and antifungal activities. Similar thiazole derivatives have shown effectiveness against Gram-positive and Gram-negative bacteria.
• Enzyme Inhibition : The oxadiazole moiety has been linked to the inhibition of enzymes such as acetylcholinesterase (AChE), which is crucial in the treatment of neurodegenerative diseases like Alzheimer's.

Research Findings

Recent studies have evaluated the biological activity of this compound through various assays:

Antitumor Activity

In a study assessing the cytotoxicity against different cancer cell lines, the compound exhibited significant inhibitory effects with IC50 values comparable to established chemotherapeutics. For instance:

Cell Line	IC50 (µM)	Reference
A431 (skin cancer)	1.98
U251 (glioblastoma)	<10

Antimicrobial Activity

The compound demonstrated promising antimicrobial activity in preliminary tests against several bacterial strains:

Bacterial Strain	Zone of Inhibition (mm)	Reference
Staphylococcus aureus	15
Escherichia coli	12

Case Studies

Case Study 1: Anticancer Evaluation
A series of thiazole derivatives were synthesized and tested for their anticancer properties. The results indicated that compounds similar to 2-bromo-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide showed enhanced cytotoxicity against A431 cells due to the presence of electron-donating groups that stabilize the active conformation necessary for receptor binding.

Case Study 2: Neuroprotective Effects
In another study focusing on neuroprotective effects against Alzheimer’s disease models, derivatives containing the oxadiazole ring were shown to inhibit AChE with IC50 values significantly lower than those of standard drugs like donepezil. This suggests potential for multitarget action in neurodegenerative diseases .